ethyl 4-(2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C23H28N4O6/c1-2-33-23(31)26-9-7-25(8-10-26)22(30)21(29)18-15-27(19-6-4-3-5-17(18)19)16-20(28)24-11-13-32-14-12-24/h3-6,15H,2,7-14,16H2,1H3
• InChI Key: LEOHBTHRIXKLCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4
• Molecular Formula: C23H28N4O6
• Molecular Weight: 456.5 g/mol
• CAS No.: 872855-28-2

Description

Ethyl 4-(2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C23H28N4O6 and its molecular weight is 456.499. The purity is usually 95%.
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Scientific Research Applications

Synthesis of New Chemical Compounds

Researchers have been exploring the synthesis of novel derivatives and compounds using ethyl 4-(2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetyl)piperazine-1-carboxylate as a precursor or component. For instance, the synthesis of new 1,2,4-triazol-3-one derivatives incorporating carboxylic acid or alcohol functionality has been achieved through a series of chemical reactions, demonstrating the compound's utility in creating new chemical entities with potential biological activities (Fandaklı et al., 2012).

Antimicrobial Activity Studies

Several studies have focused on evaluating the antimicrobial properties of compounds synthesized from this compound. Research shows that certain derivatives exhibit good activity against a range of microorganisms, suggesting their potential use in developing new antimicrobial agents (Fandaklı et al., 2012).

Exploration of Biological Activities

The synthesis of novel compounds using this compound has led to investigations into their potential biological activities. Studies include the synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moiety, which were synthesized in a good yield and evaluated for their biological activities, suggesting their potential therapeutic applications (Bhat et al., 2018).

Development of Potential Therapeutic Agents

Research into the applications of this compound also includes the exploration of its derivatives as potential therapeutic agents. For example, studies on the synthesis and biological evaluation of certain derivatives highlight their moderate antimicrobial activity, indicating the potential for developing new therapeutic drugs (Kulkarni et al., 2016).